2-Chloro-N-(3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl)acetamide

• IUPAC Name: 2-chloro-N-[3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl]acetamide
• InChI: InChI=1S/C15H13Cl2NO2S/c1-2-9-7-11(15(21-9)18-13(19)8-16)14(20)10-5-3-4-6-12(10)17/h3-7H,2,8H2,1H3,(H,18,19)
• InChI Key: RWDKLJQZPVCCTO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)NC(=O)CCl)C(=O)C2=CC=CC=C2Cl
• Molecular Formula: C15H13Cl2NO2S
• Molecular Weight: 342.2 g/mol

Description

2-Chloro-N-(3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl)acetamide (CBEA) is an organic compound that is used in a variety of scientific research applications. It is a member of the thiophen-2-yl acetamide class of compounds, and is synthesized through a two-step reaction process. CBEA has a wide range of biochemical and physiological effects, and is used in a variety of laboratory experiments.

Scientific Research Applications

Synthesis and Structural Analysis

A novel five-step synthetic route led to the creation of 1,3,4-oxadiazole derivatives, showcasing potent α-glucosidase inhibitory potential. These derivatives were synthesized through successive conversions starting from 4-chlorobenzoic acid, demonstrating promising inhibitory effects against α-glucosidase, supported by molecular modeling and ADME predictions, suggesting potential as drug leads (Iftikhar et al., 2019).

Photochemical and Thermochemical Modeling

Spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs revealed their potential as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds exhibited good light harvesting efficiency and free energy of electron injection, alongside non-linear optical (NLO) activity and significant binding affinity in molecular docking studies with Cyclooxygenase 1 (COX1) (Mary et al., 2020).

Anticancer Drug Synthesis and Molecular Docking Analysis

The synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide was achieved with high yield, followed by a molecular docking analysis targeting the VEGFr receptor. This compound exhibited anticancer activity through structural elucidation and in silico modeling, presenting a promising avenue for anticancer drug development (Sharma et al., 2018).

Anticonvulsant and Analgesic Activities

A study on 2-(substituted phenoxy) acetamide derivatives revealed potential anticancer, anti-inflammatory, and analgesic activities. The synthesized compounds, particularly those with halogens on the aromatic ring, displayed significant activities in these areas, suggesting a potential for therapeutic application (Rani et al., 2014).

Therapeutic Effect Against Japanese Encephalitis

The therapeutic efficacy of a novel anilidoquinoline derivative in treating Japanese encephalitis was evaluated, showing significant antiviral and antiapoptotic effects in vitro. This compound significantly decreased viral load and increased survival rates in infected mice, indicating its potential as a therapeutic agent against Japanese encephalitis (Ghosh et al., 2008).